Cas no 951887-60-8 (5-Chloro-5-hexenenitrile)

• Product Name: 5-Chloro-5-hexenenitrile
• CAS No: 951887-60-8
• MF: C₆H₈ClN
• MW: 129.587420463562
• MDL: MFCD00671838
• CID: 3159411
• PubChem ID: 24721694
• Update Time: 2025-04-21

5-Chloro-5-hexenenitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-5-hexenenitrile
• 951887-60-8
• 5-Chlorohex-5-enenitrile
• MFCD00671838
• AKOS016016622

• MDL： MFCD00671838
• Inchi： 1S/C6H8ClN/c1-6(7)4-2-3-5-8/h1-4H2
• InChI Key： BXEGNRGBDQVUTJ-UHFFFAOYSA-N
• SMILES： ClC(=C)CCCC#N

Computed Properties

• Exact Mass: 129.0345270Da
• Monoisotopic Mass: 129.0345270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8Ų